![molecular formula C35H72 B14451943 9,13-Dimethyltritriacontane CAS No. 76535-34-7](/img/no-structure.png)
9,13-Dimethyltritriacontane
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Overview
Description
9,13-Dimethyltritriacontane is a long-chain hydrocarbon with the molecular formula C₃₅H₇₂ It is a branched alkane, specifically a dimethyl-substituted tritriacontane
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 9,13-Dimethyltritriacontane typically involves the alkylation of a suitable precursor. One common method is the Friedel-Crafts alkylation, where a tritriacontane precursor is reacted with methylating agents in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃). The reaction conditions often require anhydrous environments and temperatures ranging from 0°C to 50°C to ensure optimal yields .
Industrial Production Methods: Industrial production of this compound may involve more scalable processes such as catalytic hydrogenation of unsaturated precursors or the use of zeolite catalysts to facilitate the alkylation reactions. These methods are designed to maximize yield and purity while minimizing production costs and environmental impact .
Chemical Reactions Analysis
Types of Reactions: 9,13-Dimethyltritriacontane primarily undergoes reactions typical of alkanes, including:
Oxidation: This compound can be oxidized to form alcohols, ketones, or carboxylic acids under controlled conditions using oxidizing agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).
Reduction: Although already a saturated hydrocarbon, any unsaturated impurities can be reduced using hydrogen gas (H₂) in the presence of a palladium or platinum catalyst.
Substitution: Halogenation reactions, such as chlorination or bromination, can occur under UV light or heat, leading to the formation of haloalkanes.
Common Reagents and Conditions:
Oxidation: KMnO₄ in an alkaline medium at room temperature.
Reduction: H₂ gas with a palladium catalyst at elevated temperatures and pressures.
Substitution: Chlorine (Cl₂) or bromine (Br₂) under UV light or heat.
Major Products:
Oxidation: Alcohols, ketones, carboxylic acids.
Reduction: Saturated hydrocarbons.
Substitution: Haloalkanes.
Scientific Research Applications
9,13-Dimethyltritriacontane has several applications in scientific research:
Properties
76535-34-7 | |
Molecular Formula |
C35H72 |
Molecular Weight |
492.9 g/mol |
IUPAC Name |
9,13-dimethyltritriacontane |
InChI |
InChI=1S/C35H72/c1-5-7-9-11-13-14-15-16-17-18-19-20-21-22-23-24-26-28-31-35(4)33-29-32-34(3)30-27-25-12-10-8-6-2/h34-35H,5-33H2,1-4H3 |
InChI Key |
YUEHAMPVXPFTKS-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCC(C)CCCC(C)CCCCCCCC |
Origin of Product |
United States |
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